Cas no 2228214-27-3 (5-(azetidin-3-yloxy)-2,3-dichloropyridine)

• Product Name: 5-(azetidin-3-yloxy)-2,3-dichloropyridine
• CAS No: 2228214-27-3
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5854175
• PubChem ID: 165798088
• Update Time: 2025-06-20

5-(azetidin-3-yloxy)-2,3-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2,3-dichloropyridine
• EN300-1980586
• 2228214-27-3

• Inchi： 1S/C8H8Cl2N2O/c9-7-1-5(4-12-8(7)10)13-6-2-11-3-6/h1,4,6,11H,2-3H2
• InChI Key： AQWKNTCMHDPGRN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)OC1CNC1)Cl

Computed Properties

• Exact Mass: 218.0013683g/mol
• Monoisotopic Mass: 218.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(azetidin-3-yloxy)-2,3-dichloropyridine

Introduction to 5-(azetidin-3-yloxy)-2,3-dichloropyridine (CAS No. 2228214-27-3)

5-(azetidin-3-yloxy)-2,3-dichloropyridine, identified by the chemical identifier CAS No. 2228214-27-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both chlorinated pyridine and an azetidine moiety, features that contribute to its unique chemical properties and reactivity.

The pyridine core is a well-documented scaffold in drug discovery, known for its ability to interact with various biological targets. The presence of chlorine atoms at the 2 and 3 positions enhances the electrophilicity of the ring, making it a versatile intermediate in synthetic chemistry. On the other hand, the azetidine ring introduces a cyclic amine structure, which can participate in hydrogen bonding and other forms of molecular interaction, thereby influencing the compound's pharmacokinetic behavior.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. 5-(azetidin-3-yloxy)-2,3-dichloropyridine has emerged as a promising candidate in this context. Its unique structural features make it a valuable building block for synthesizing more complex molecules with enhanced biological activity. Researchers have been exploring its utility in developing inhibitors for enzymes involved in metabolic pathways relevant to inflammation, cancer, and infectious diseases.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of bioactive molecules. The azetidine ring can be further functionalized to introduce additional pharmacophores, thereby tailoring the compound's biological profile. For instance, modifications at the nitrogen atom of the azetidine ring or at the hydroxyl group linked to the pyridine core can significantly alter its interactions with biological targets. This flexibility makes 5-(azetidin-3-yloxy)-2,3-dichloropyridine an attractive scaffold for medicinal chemists.

Recent studies have highlighted the compound's significance in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of certain kinases and other enzymes implicated in disease pathogenesis. The chlorine atoms on the pyridine ring facilitate nucleophilic substitution reactions, allowing for further derivatization and optimization of its pharmacological properties. This chemical versatility has enabled scientists to design analogs with improved solubility, bioavailability, and target specificity.

The synthesis of 5-(azetidin-3-yloxy)-2,3-dichloropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of a pyridine derivative followed by nucleophilic substitution with an azetidine derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These methodologies underscore the importance of innovative synthetic strategies in pharmaceutical research.

The pharmacological evaluation of 5-(azetidin-3-yloxy)-2,3-dichloropyridine has revealed several promising characteristics. In vitro studies have shown that it exhibits inhibitory activity against various enzymes and receptors relevant to human health. Notably, it has demonstrated potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, preliminary evidence suggests that it may have antitumor effects by interfering with critical cellular processes such as proliferation and apoptosis.

The compound's interaction with biological targets is mediated by its ability to form hydrogen bonds and engage in hydrophobic interactions due to its polar functional groups. The hydroxyl group linked to the azetidine ring can participate in hydrogen bonding with polar residues on proteins, while the chlorine atoms can interact with hydrophobic pockets. This dual mode of interaction enhances its binding affinity and selectivity towards specific targets.

In conclusion,5-(azetidin-3-yloxy)-2,3-dichloropyridine (CAS No. 2228214-27-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its potential impact on human health and disease treatment strategies.